Cas no 149081-58-3 (Methanone,phenyl(3-phenyl-4-isoquinolinyl)-)

• Product Name: Methanone,phenyl(3-phenyl-4-isoquinolinyl)-
• CAS No: 149081-58-3
• MF: C₂₂H₁₅NO
• MW: 309.360605478287
• CID: 100470
• PubChem ID: 11312901
• Update Time: 2025-04-18

Methanone,phenyl(3-phenyl-4-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,phenyl(3-phenyl-4-isoquinolinyl)-
• PHENYL-(3-PHENYLISOQUINOLIN-4-YL)METHANONE
• Methanone,phenyl(3-phenyl-4-isoquinolinyl)
• 149081-58-3
• DTXSID90462077
• Phenyl(3-phenylisoquinolin-4-yl)methanone

• Inchi： 1S/C22H15NO/c24-22(17-11-5-2-6-12-17)20-19-14-8-7-13-18(19)15-23-21(20)16-9-3-1-4-10-16/h1-15H
• InChI Key： IASFBDKKLQDIOF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C(C2C=CC=CC=2)=NC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 309.11500
• Monoisotopic Mass: 309.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 5.13280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines